2-({1-[6-(dimethylamino)pyridazine-3-carbonyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-[6-(dimethylamino)pyridazine-3-carbonyl]piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C20H24N8O2/c1-25(2)17-5-4-16(22-23-17)20(30)26-12-8-15(9-13-26)14-28-19(29)7-6-18(24-28)27-11-3-10-21-27/h3-7,10-11,15H,8-9,12-14H2,1-2H3
• InChI Key: VDXDJFYODLXHMW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)C(=O)N2CCC(CC2)CN3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C20H24N8O2
• Molecular Weight: 408.5 g/mol

Description

2-({1-[6-(dimethylamino)pyridazine-3-carbonyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C20H24N8O2 and its molecular weight is 408.466. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : The compound has been utilized in the synthesis of various heterocyclic compounds. For example, Richter et al. (2009) demonstrated the formation of a compound with a 1-methyl-1H-pyrazol-5-yl substituent through a specific reaction process, highlighting its role in creating structurally complex molecules (Richter, D. et al., 2009).

• Role in Heterocyclic Chemistry : Bialy and Gouda (2011) utilized a derivative of the compound as a key intermediate in the synthesis of various 3-substituted 2-iminocoumarins and acrylamides, demonstrating its versatility in heterocyclic chemistry and potential pharmaceutical applications (Bialy, S. A. & Gouda, M., 2011).

• Synthesis of 1,4-Dihydropyridine Derivatives : Stanovnik et al. (2002) used related compounds in the synthesis of 1,4-dihydropyridine derivatives, a class of compounds significant in medicinal chemistry (Stanovnik, B. et al., 2002).

• Antimicrobial and Antioxidant Activities : The compound's derivatives have been evaluated for antimicrobial and antioxidant activities, indicating its potential in developing new therapeutic agents. Mekky et al. (2020) synthesized novel bis(pyrazole-benzofuran) hybrids with this compound and found them effective against various bacterial strains and cell lines (Mekky, A. E. M. & Sanad, S., 2020).

• Applications in Organic Synthesis : Zupančič et al. (2008) demonstrated the use of related compounds in the synthesis of various heterocyclic systems, underlining the compound’s utility in organic synthetic processes (Zupančič, S. et al., 2008).

• Synthetic Routes and Biological Activities : Sayed et al. (2016) synthesized isoxazoline and pyrrolo[3,4-d]isoxazole-4,6-dione derivatives from reactions involving similar compounds, contributing to the understanding of the biological activities and synthetic possibilities of such structures (Sayed, Y. H. et al., 2016).